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Introduction
Cyclododecanone, a cyclic ketone with the chemical formula C₁₂H₂₂O, is a key intermediate in

the industrial synthesis of various polymers, such as certain specialized nylons, and a

component in the fragrance industry.[1] A thorough understanding of its thermochemical

properties is crucial for process optimization, safety assessments, and predicting its behavior in

various chemical and physical transformations. This technical guide provides a detailed

overview of the core thermochemical properties of cyclododecanone, supported by

quantitative data, descriptions of experimental protocols, and visualizations of experimental

workflows.

Core Thermochemical Data
The following tables summarize the key thermochemical data for cyclododecanone, compiled

from various sources. These values are essential for thermodynamic calculations and

modeling.

Table 1: Enthalpy Data for Cyclododecanone
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Property Value (kJ/mol) Phase Reference

Standard Enthalpy of

Formation (ΔfH°)
-442.5 ± 3.1 Solid (crystal) [2]

-431.3 ± 2.2 Solid [2]

-359.3 ± 3.1 Gas [3]

-349.1 ± 2.3 Gas [3]

Standard Enthalpy of

Combustion (ΔcH°)
-7436.1 ± 2.6 Solid (crystal) [2]

-7435.1 ± 2.1 Solid [2]

Enthalpy of Fusion

(ΔfusH)
16.85 at 335.6 K [4]

Enthalpy of

Vaporization (ΔvapH)
61 at 388 K [4]

57.9 at 423 K [4]

54.7 at 473 K [4]

Enthalpy of

Sublimation (ΔsubH°)
83.2 ± 0.3 at 298 K [5]

Table 2: Physical Properties of Cyclododecanone
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Property Value Units Reference

Melting Point 59-61 °C [6][7][8]

Boiling Point 85 °C at 1 mmHg [6][8]

277 °C at 1013 hPa

Vapor Pressure <1 hPa at 20 °C [6][7]

0.0075 mmHg [9]

Density 0.906 g/mL at 25 °C [6][8]

0.97 g/cm³ at 20 °C

Experimental Protocols
The determination of the thermochemical properties of cyclododecanone involves precise and

carefully controlled experimental procedures. The following sections describe the general

methodologies used for these measurements.

Combustion Calorimetry for Enthalpy of Combustion
and Formation
The standard enthalpy of combustion is determined using a bomb calorimeter.[10][11] This

apparatus is designed to measure the heat released during a complete combustion reaction

under constant volume conditions.

Experimental Workflow:

Sample Preparation: A precisely weighed sample of solid cyclododecanone is placed in a

crucible inside a high-pressure stainless steel vessel, the "bomb."

Pressurization: The bomb is sealed and filled with pure oxygen to a high pressure (typically

around 30 atm) to ensure complete combustion.

Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated

container (the calorimeter). The temperature of the water is monitored with a high-precision

thermometer.
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Ignition: The sample is ignited by passing an electric current through a fuse wire in contact

with the sample.

Temperature Measurement: The temperature of the water is recorded at regular intervals

until it reaches a maximum and then begins to cool. The temperature rise is used to calculate

the heat released.

Calculation: The heat of combustion is calculated from the temperature change, the heat

capacity of the calorimeter system (determined by calibrating with a substance of known

heat of combustion, such as benzoic acid), and the mass of the sample. The standard

enthalpy of formation can then be derived from the enthalpy of combustion using Hess's law.

Sample Preparation Bomb Assembly Calorimeter Setup Measurement Data Analysis

Weigh Cyclododecanone Place in Crucible Seal Bomb Pressurize with O₂ Submerge Bomb in Water Monitor Initial Temp. Ignite Sample Record Temp. Change Calculate Heat Released (q) Calculate ΔcH° Calculate ΔfH°

Click to download full resolution via product page

Workflow for Determining Enthalpy of Combustion and Formation.

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. It is a common method for determining the enthalpy of

fusion.

Experimental Workflow:

Sample Preparation: A small, accurately weighed amount of cyclododecanone is

hermetically sealed in a sample pan (e.g., aluminum). An empty, sealed pan is used as a

reference.
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Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and a constant heating rate.

Heating and Measurement: The sample and reference are heated at a controlled rate. The

DSC instrument measures the differential heat flow between the sample and the reference.

Data Analysis: As the cyclododecanone melts, it absorbs energy, resulting in an

endothermic peak on the DSC thermogram (heat flow vs. temperature). The area under this

peak is directly proportional to the enthalpy of fusion. The instrument's software integrates

this peak area to calculate the enthalpy of fusion in Joules per gram, which is then converted

to kJ/mol.

Sample Preparation DSC Measurement Data Analysis

Weigh Sample Seal in Pan Place Sample & Reference in DSC Heat at Controlled Rate Measure Differential Heat Flow Generate Thermogram Integrate Fusion Peak Calculate ΔfusH

Click to download full resolution via product page

Workflow for Determining Enthalpy of Fusion using DSC.

Vapor Pressure Measurement for Enthalpy of
Vaporization and Sublimation
The enthalpy of vaporization and sublimation can be determined from the temperature

dependence of the vapor pressure using the Clausius-Clapeyron equation. Various methods

can be used to measure the vapor pressure of a substance like cyclododecanone.

Experimental Workflow (General Approach):

Sample Placement: A sample of cyclododecanone is placed in a temperature-controlled

apparatus connected to a pressure measurement system.

Temperature Control: The temperature of the sample is precisely controlled and varied over

a range of interest.
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Vapor Pressure Measurement: At each temperature, the system is allowed to reach

equilibrium, and the vapor pressure of the cyclododecanone is measured using a suitable

pressure transducer.

Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the

reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,

the slope of this plot is equal to -ΔH/R, where ΔH is the enthalpy of vaporization (for a liquid)

or sublimation (for a solid), and R is the ideal gas constant. From the slope of the line of best

fit, the enthalpy of vaporization or sublimation can be calculated.

Experimental Setup Measurement Data Analysis

Place Sample in Apparatus Control Temperature Allow System to Equilibrate Measure Vapor Pressure Plot ln(P) vs 1/T Determine Slope of Line Calculate ΔHvap or ΔHsub

Click to download full resolution via product page

Workflow for Determining Enthalpy of Vaporization/Sublimation.

Conclusion
This technical guide has provided a consolidated source of information on the thermochemical

properties of cyclododecanone, presenting key data in a structured format and outlining the

experimental methodologies used for their determination. The provided workflows offer a clear

visual representation of the logical steps involved in these experimental measurements. For

researchers, scientists, and professionals in drug development and chemical manufacturing,

this information is fundamental for ensuring process efficiency, safety, and the successful

application of cyclododecanone in various fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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